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Compound of Interest

Compound Name: 1-Pentadecanethiol

CAS No.: 25276-70-4

Cat. No.: B1583259

Get Quote

An In-Depth Technical Guide to the Physicochemical Properties and Applications of 1-
Pentadecanethiol

Introduction
1-Pentadecanethiol (C₁₅H₃₂S) is a long-chain alkanethiol, a class of organic compounds

renowned for their utility in surface science and nanotechnology. Comprising a fifteen-carbon

alkyl chain terminating in a thiol (-SH) group, this molecule serves as a fundamental building

block for creating highly ordered, two-dimensional structures known as self-assembled

monolayers (SAMs). The strong affinity of the sulfur headgroup for noble metal surfaces,

particularly gold, combined with the van der Waals interactions between the long alkyl chains,

drives the spontaneous formation of these densely packed, crystalline-like films.[1][2]

This guide is designed for researchers, materials scientists, and drug development

professionals who leverage surface modification techniques. We will explore the core

physicochemical properties of 1-Pentadecanethiol, provide a detailed protocol for its

application in forming SAMs, and discuss critical safety and handling procedures. The insights

herein are intended to provide a comprehensive understanding of not just the properties of this

molecule, but the causality behind its utility in advanced applications.[3][4]
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Chemical Identity and Structure
A precise understanding of a compound's identity is the foundation of reproducible science. 1-
Pentadecanethiol is unambiguously identified by several key descriptors, as summarized

below.

Identifier Value Source

IUPAC Name pentadecane-1-thiol [5][6]

Synonyms Pentadecyl Mercaptan [3][7]

CAS Number 25276-70-4 [3][5][7]

EC Number 246-785-5 [8]

Molecular Formula C₁₅H₃₂S [3][5]

Molecular Weight 244.48 g/mol [3][5][7]

SMILES String CCCCCCCCCCCCCCCS [5]

InChI Key
IGMQODZGDORXEN-

UHFFFAOYSA-N
[5]

Core Physicochemical Properties
The physical properties of 1-Pentadecanethiol are dictated by its long hydrophobic alkyl chain

and the polar thiol headgroup. These characteristics govern its behavior in various solvents and

its thermal properties, which are critical for its application in forming stable monolayers.
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Property Value Conditions Source

Appearance Colorless liquid Room Temperature [6]

Melting Point 22 °C (295.27 K) - [5][7]

Boiling Point 325 °C (598.15 K) Atmospheric Pressure [7]

Density 0.847 g/mL 25 °C

Refractive Index 1.462 20 °C (D-line)

Flash Point 110 °C (230 °F) Closed Cup

Vapor Pressure 0.000559 mmHg 25 °C [9]

Water Solubility
0.007412 mg/L

(estimated)
25 °C [8]

Organic Solvent

Solubility
Soluble Ethanol, Ether [6]

The molecule's substantial C₁₅ alkyl chain results in a high boiling point and makes it virtually

insoluble in water.[8] Conversely, its nonpolar nature allows for excellent solubility in common

organic solvents like ethanol, which is the preferred solvent for preparing solutions for SAM

formation.[1][6]

Application Focus: Self-Assembled Monolayers
(SAMs)
The primary application of 1-Pentadecanethiol is in the formation of self-assembled

monolayers, particularly on gold surfaces.[3] This process is a cornerstone of surface

engineering, enabling precise control over interfacial properties such as wetting, adhesion, and

biocompatibility.

Causality of SAM Formation
The assembly process is driven by two primary energetic contributions:
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Sulfur-Gold Affinity: The thiol headgroup has a strong, specific affinity for gold surfaces,

leading to the formation of a stable, semi-covalent gold-thiolate (Au-S) bond with a bond

strength of approximately 45 kcal/mol.[1] This initial chemisorption anchors the molecules to

the substrate.

Inter-chain van der Waals Forces: The long, fifteen-carbon alkyl chains of adjacent

molecules interact via hydrophobic, van der Waals forces. To maximize these stabilizing

interactions and minimize the overall system energy, the chains pack closely together into a

highly ordered, crystalline-like arrangement. This packing causes the alkyl chains to tilt at an

angle of approximately 30° relative to the surface normal on a Au(111) surface.[1]

The length of the alkyl chain is critical; chains with at least 10 carbons are required to provide

sufficient inter-chain interaction to form a well-ordered monolayer.[1] The C₁₅ chain of 1-
pentadecanethiol provides a robust and stable hydrophobic barrier.

Experimental Protocol: Formation of a 1-
Pentadecanethiol SAM on Gold
This protocol describes a self-validating methodology for producing a high-quality, well-ordered

monolayer. The cleanliness of the substrate and purity of the thiol are paramount for achieving

a defect-free surface.

Materials:

1-Pentadecanethiol (≥97% purity)

Absolute Ethanol (200 proof)

Gold-coated substrate (e.g., silicon wafer with a Ti/Au layer)

Piranha solution (7:3 mixture of concentrated H₂SO₄ and 30% H₂O₂) - EXTREME CAUTION

Deionized (DI) water (18.2 MΩ·cm)

High-purity Nitrogen or Argon gas

Glass beakers and petri dish
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Methodology:

Substrate Cleaning (Causality: Removal of Organic Contaminants):

Place the gold substrate in a glass beaker.

Immerse the substrate in Piranha solution for 10-15 minutes. (Warning: Piranha solution is

extremely corrosive and reactive. Handle with extreme caution inside a fume hood with

appropriate personal protective equipment (PPE), including a face shield, acid-resistant

gloves, and an apron.) This step ensures an atomically clean, hydrophilic gold surface,

which is essential for uniform monolayer formation.

Carefully decant the Piranha solution into a designated waste container.

Rinse the substrate copiously with DI water (at least 5-6 cycles).

Dry the substrate under a gentle stream of high-purity nitrogen gas.

Solution Preparation:

Prepare a 1 mM solution of 1-Pentadecanethiol in absolute ethanol. For example, add ~6

mg of 1-Pentadecanethiol to 25 mL of ethanol.

Sonicate the solution for 5-10 minutes to ensure complete dissolution.

Monolayer Assembly:

Place the clean, dry gold substrate into a glass petri dish.

Immediately immerse the substrate in the 1 mM 1-Pentadecanethiol solution.

Cover the petri dish to prevent solvent evaporation and contamination.

Allow the self-assembly process to proceed for at least 12-24 hours at room temperature.

While initial monolayer coverage occurs within minutes, this extended period is crucial for

the molecules to rearrange into a well-ordered, low-energy configuration with minimal

defects.[1]
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Post-Assembly Rinsing and Drying:

Remove the substrate from the thiol solution.

Rinse the surface thoroughly with absolute ethanol to remove any non-chemisorbed

(physisorbed) molecules.

Dry the substrate again under a gentle stream of nitrogen gas.

The functionalized substrate is now ready for characterization (e.g., via contact angle

goniometry, ellipsometry, or XPS) or for use in the intended application.

Visualization of SAM Preparation Workflow
The following diagram illustrates the key stages of the experimental workflow for creating a 1-
Pentadecanethiol SAM.

Gold Substrate
(Au/Ti/Si)

Piranha Clean
(H₂SO₄/H₂O₂)

 1. Cleaning DI Water Rinse
+ N₂ Dry

 2. Activation 

Immersion
(12-24 hours)

 3. Assembly 

1 mM Thiol Solution
in Ethanol

Ethanol Rinse
+ N₂ Dry

 4. Purification Final SAM Surface
(Hydrophobic)

 5. Completion 

Click to download full resolution via product page

Caption: Workflow for Self-Assembled Monolayer (SAM) Formation.

Safety, Handling, and Storage
As a senior scientist, ensuring laboratory safety is paramount. While 1-Pentadecanethiol is not

classified as acutely hazardous, proper handling is essential due to its chemical nature and

potential for long-term effects.[9]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear tightly fitting safety goggles or a face shield.[9][10]
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Skin Protection: Use impervious gloves (e.g., nitrile) and a lab coat.[9][10]

Respiratory Protection: Handle in a well-ventilated area or a chemical fume hood.[9] If

exposure limits are exceeded, use a multi-purpose combination respirator cartridge.

First Aid Measures:

Inhalation: Move the person to fresh air.[9]

Skin Contact: Remove contaminated clothing and wash the affected area immediately with

soap and water.[9][10]

Eye Contact: Rinse cautiously with water for at least 15 minutes.[9][10]

Ingestion: Rinse mouth with water. Do not induce vomiting.[9]

Fire-Fighting:

Use dry chemical, carbon dioxide, or alcohol-resistant foam as extinguishing media.[9]

Handling and Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated place.[9] The material

is a non-combustible solid for storage classification purposes.

Avoid dust formation and sources of ignition.[9]

The compound has a water hazard class of 3 (WGK 3), indicating it is severely hazardous

to water.[8] Prevent spillage from entering drains.

Conclusion
1-Pentadecanethiol is more than just a chemical reagent; it is a precision tool for molecular

engineering. Its well-defined physicochemical properties, particularly the interplay between its

sulfur headgroup and long alkyl chain, enable the reliable and spontaneous formation of robust,

highly-ordered self-assembled monolayers. For professionals in materials science and drug

development, a thorough understanding of its properties, handling, and application
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methodologies is essential for harnessing its full potential in creating advanced functional

surfaces for a new generation of devices and therapies.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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